Cas no 2228815-28-7 (2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol)

• Product Name: 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol
• CAS No: 2228815-28-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6318327
• PubChem ID: 165660503
• Update Time: 2025-08-03

2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol
• 2-{1-[(aminooxy)methyl]cyclopropyl}-5-methylphenol
• EN300-1796038
• 2228815-28-7

• Inchi： 1S/C11H15NO2/c1-8-2-3-9(10(13)6-8)11(4-5-11)7-14-12/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： IFIDBJYIZSYZKT-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(C)=CC=2O)CC1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol

Comprehensive Overview of 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol (CAS No. 2228815-28-7)

2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol (CAS No. 2228815-28-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropyl ring fused with an aminooxy functional group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a bioactive scaffold, which could pave the way for novel drug discovery and development.

In the context of current scientific trends, 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol aligns with the growing demand for small-molecule modulators targeting specific biological pathways. Its phenolic moiety and aminooxy group offer opportunities for hydrogen bonding and covalent interactions, which are critical in designing enzyme inhibitors or receptor agonists. This has led to increased searches for terms like "cyclopropyl derivatives in drug design" and "aminooxy compounds applications", reflecting the compound's relevance in modern research.

From a synthetic perspective, the methylcyclopropyl segment of 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol introduces steric constraints that can influence molecular conformation and stability. This characteristic is particularly valuable in medicinal chemistry, where rigid frameworks are often sought to enhance binding affinity. Additionally, the 5-methylphenol component contributes to the compound's lipophilicity, a property frequently optimized in drug candidates to improve membrane permeability.

The compound's CAS No. 2228815-28-7 serves as a unique identifier in chemical databases, facilitating its traceability in patent literature and academic publications. Recent studies have explored its potential as a building block for heterocyclic synthesis, a hot topic in organic chemistry forums. Queries such as "synthesis of aminooxy-containing compounds" and "cyclopropylphenol derivatives" are increasingly common, underscoring the compound's interdisciplinary appeal.

Beyond pharmaceuticals, 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol has implications in material science. Its ability to form stable covalent adducts with carbonyl groups makes it a candidate for polymer modification or surface functionalization. This versatility resonates with industries exploring smart materials and biocompatible coatings, topics frequently searched in conjunction with advanced chemical intermediates.

Quality control and analytical characterization of CAS No. 2228815-28-7 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are paramount for research applications. The rise of AI-assisted chemical analysis has further amplified interest in such compounds, as machine learning models increasingly predict their physicochemical properties and reactivity patterns.

Environmental and green chemistry considerations are also shaping discussions around 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) trends. Searches for "eco-friendly synthesis of specialty chemicals" often highlight the need for innovative approaches to compounds like this.

In summary, 2-{1-(aminooxy)methylcyclopropyl}-5-methylphenol (CAS No. 2228815-28-7) represents a compelling case study at the intersection of organic synthesis, drug discovery, and material innovation. Its multifaceted applications and alignment with contemporary scientific inquiries ensure its continued prominence in both academic and industrial spheres. As research progresses, this compound may unlock new possibilities in precision medicine and sustainable technology, making it a subject of enduring interest.